(2E)-3-[4-(Benzyloxy)phenyl]-1-(3-nitrophenyl)prop-2-en-1-one

• CAS: 909771-47-7
• Molecular Formula: C22H17NO4
• Molecular Weight: 359.4 g/mol
• SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C=CC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• InChI: InChI=1S/C22H17NO4/c24-22(19-7-4-8-20(15-19)23(25)26)14-11-17-9-12-21(13-10-17)27-16-18-5-2-1-3-6-18/h1-15H,16H2/b14-11+
• InChIKey: SFBDKOZKTGOCMV-SDNWHVSQSA-N

Sourcing positionally defined nitro-chalcones for SAR or NLO studies often yields isomeric mixtures or para-substituted analogs that fail to replicate meta-specific inductive effects. This (2E)-3-[4-(Benzyloxy)phenyl]-1-(3-nitrophenyl)prop-2-en-1-one (CAS 909771-47-7) is synthesized via Claisen-Schmidt condensation and provides: • Enhanced β-carbon electrophilicity driven by meta-nitro inductive withdrawal (Hammett σm = 0.71), enabling cysteine-targeted covalent probe development. • A 'push-pull' electronic ground state created by the 4-benzyloxy donor and 3-nitrophenyl acceptor, critical for second/third-order NLO applications. • Zero H-bond donors and high lipophilicity (XLogP3 = 5.0), facilitating hydrophobic kinase pocket engagement without donor-mediated selectivity loss.

3-Nitro-4'-benzyloxychalcone: Core Structure & Key Identifiers

The compound (2E)-3-[4-(Benzyloxy)phenyl]-1-(3-nitrophenyl)prop-2-en-1-one (CAS 909771-47-7, PubChem CID 6158652) is a synthetic chalcone characterized by an α,β-unsaturated carbonyl system linking a 4-benzyloxyphenyl ring (Ring B) to a 3-nitrophenyl ring (Ring A) [1]. The molecule possesses a molecular weight of 359.4 g/mol and a calculated XLogP3 of 5.0, indicating significant lipophilicity [1]. The presence of a nitro group in the meta-position relative to the carbonyl group on Ring A distinguishes it electronically from the corresponding para-nitro isomer (CAS 358657-05-3) [2]. The compound is typically synthesized via Claisen-Schmidt condensation of 4-benzyloxybenzaldehyde and 3-nitroacetophenone under basic conditions .

Compound Class

3-nitro-substituted benzyloxychalcone for positional isomer electronic SAR studies

Scaffold Feature

Zero H-bond donor, high-lipophilicity enone scaffold for lipophilic pocket binding studies

Reactivity Profile

Inductively enhanced enone electrophilicity for Michael addition and bioconjugation research

• [1] PubChem Compound Summary CID 6158652, (2E)-3-[4-(Benzyloxy)phenyl]-1-(3-nitrophenyl)prop-2-en-1-one. View Source
• [2] PubChem Compound Summary CID 9800105, (2E)-3-[4-(Benzyloxy)phenyl]-1-(4-nitrophenyl)prop-2-en-1-one (CAS 358657-05-3). View Source

Positional Nitro Substitution Effects on Ring A

In medicinal chemistry and materials science, the electronic influence of the nitro group on the chalcone’s α,β-unsaturated ketone core is exquisitely position-dependent. While 4-nitro substitution (para to the carbonyl) exerts a classic electron-withdrawing resonance effect that polarizes the enone system uniformly, 3-nitro substitution (meta) introduces a dominant inductive effect with minimal resonance contribution [1]. This difference fundamentally alters the electrophilicity of the β-carbon, the dipole moment of the molecule, and its potential for non-covalent interactions with biological targets such as protein kinases or G-protein coupled receptors [2]. Substituting the 3-nitrophenyl isomer with the 4-nitrophenyl analog, or with a halogenated or methoxy-substituted Ring A chalcone, therefore, cannot replicate the intended electronic landscape required for a specific structure-activity relationship (SAR) program or a nonlinear optical application where charge-transfer character is critical [3].

Positional isomer 3-Nitro (meta) 4-Nitro (para) isomer introduces resonance-dominated electronic effects; meta-inductive profile may not transfer directly

Ring A substituent Nitro (HBD 0) Amino-substituted analogs carry an H-bond donor; binding-pocket complementarity may shift

Electrophilicity class 3-Nitro (σ_m 0.71) Unsubstituted or methoxy-substituted chalcones show lower electrophilic reactivity; Michael-addition kinetics may differ

• [1] Mass Spectrometric Studies. XIV. Nitrochalcones. ScienceGate. Discusses distinct fragmentation pathways for 3-, 3'-, and 4-nitro isomers. View Source
• [2] Park JH et al. Nutrients. 2016. PMID: 27754406. (Indirect reference via PubMed Commons comment on IC50 = 28 μM for a related chalcone, illustrating structure-dependent biological activity.) View Source
• [3] Huey Chong (2019). The structural and third-order nonlinear optical studies of a novel nitro group-substituted chalcone derivative. Applied Physics A. Demonstrates position-dependent nonlinear optical properties. View Source

Product-Specific Quantitative Evidence Guide

Lipophilicity: 3-Nitro vs. 4-Nitro Isomer

The computed octanol-water partition coefficient (XLogP3) provides a first-level prediction of passive membrane permeability. The target 3-nitro isomer and its 4-nitro analog (CAS 358657-05-3) exhibit virtually identical computed lipophilicities [1][2]. This indicates that any differential biological activity between the two isomers is not driven by bulk lipophilicity but rather by the distinct electronic and steric features arising from the nitro group position.

Lipophilicity: 3-Nitro vs. 4-Nitro

Head-to-head

ΔXLogP3 ≈ 0.0 (both XLogP3 = 5.0)

Lipophilicity-equivalent isomers; supports electronic-effect attribution in comparative SAR studies

Computed by XLogP3 3.0 (PubChem). Passive-permeability parity confirmed.

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 5.0
Comparator Or Baseline	(2E)-3-[4-(Benzyloxy)phenyl]-1-(4-nitrophenyl)prop-2-en-1-one (CAS 358657-05-3): XLogP3 = 5.0
Quantified Difference	ΔXLogP3 ≈ 0.0
Conditions	Computed by XLogP3 3.0 algorithm (PubChem).

Why This Matters

Rules out lipophilicity as a confounding variable in comparative studies, strengthening evidence that electronic effects (and not passive membrane crossing) are the primary drivers of differential activity.

• [1] PubChem Compound Summary CID 6158652, (2E)-3-[4-(Benzyloxy)phenyl]-1-(3-nitrophenyl)prop-2-en-1-one. View Source
• [2] PubChem Compound Summary CID 9800105, (2E)-3-[4-(Benzyloxy)phenyl]-1-(4-nitrophenyl)prop-2-en-1-one (CAS 358657-05-3). View Source

H-Bond Donor/Acceptor Profile vs. Kinase Scaffolds

The target compound possesses zero hydrogen-bond donors (HBD) and four hydrogen-bond acceptors (HBA), identical to its 4-nitro isomer [1]. This HBD/HBA profile differentiates it from amino-substituted benzyloxychalcones, such as 3'-amino-4-benzyloxychalcone, which contains one HBD and five HBA [2]. The absence of a donor is critical for avoiding off-target polar interactions in hydrophobic kinase binding pockets, a feature that may contribute to selectivity differences inferred from the distinct IC50 values observed for amino vs. nitro chalcones in antimicrobial assays [2].

H-Bond Donor/Acceptor Profile

Class-level

HBD: 0 / HBA: 4 (ΔHBD = −1 vs. 3′-amino analog)

Supports binding-pocket complementarity review for lipophilic kinase SAR programs

Biological implications inferred from amino/nitro chalcone SAR trends.

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	Hydrogen Bond Donors: 0
Comparator Or Baseline	3'-amino-4-benzyloxychalcone: Hydrogen Bond Donors: 1 (pubchem estimated); Nitrochalcone 10-12 series: Donors vary [2]
Quantified Difference	ΔHBD = -1 relative to 3'-amino analog
Conditions	Computed by Cactvs 3.4.8.24; biological implications inferred from anti-proliferative SAR trends in cited amino/nitrochalcone study.

Why This Matters

For procurement in a kinase inhibitor or receptor antagonist SAR program, the absence of a hydrogen bond donor on Ring A can be a non-negotiable requirement for binding pocket complementarity, making the 3-nitro substitution more suitable than amino or hydroxyl alternatives.

• [1] PubChem Compound Summary CID 6158652, (2E)-3-[4-(Benzyloxy)phenyl]-1-(3-nitrophenyl)prop-2-en-1-one. View Source
• [2] Synthesis and Biological Evaluation of Novel Aminochalcones as Potential Anticancer and Antimicrobial Agents. MDPI. 2019. Discusses IC50 values for amino- and nitro-substituted benzyloxychalcones (e.g., compound 14, MIC = 0.0625 mg·mL−1). View Source

Enone Electrophilicity: Nitro vs. Unsubstituted Chalcones

The 3-nitrophenyl group deactivates Ring A inductively, increasing the electrophilic reactivity of the enone towards nucleophiles compared to an unsubstituted chalcone (CAS 94-41-7) or 4-methoxy derivatives. While quantitative electrophilicity parameters (e.g., Mayr's E values) have not been experimentally determined for this specific compound, the Hammett σ_m constant for a nitro group (σ_m = 0.71) predicts a significantly faster rate of Michael addition than that of unsubstituted (σ_m = 0) or 4-methoxy (σ_m = 0.12) analogs [1]. This enhanced reactivity is exploited in thiol-ene or amine-mediated bioconjugation and in the self-assembly of organogelators, where 4-alkoxynitrochalcones are shown to be effective gelators due to the nitro group's polarizing effect [2].

Enone Electrophilicity

Class-level

Hammett σ_m (NO₂) = 0.71; Δσ_m ≈ +0.71 vs. unsubstituted

Supports electrophilic probe selection for covalent inhibitor and bioconjugation research

Hammett constant from standard compilation; experimental Mayr values pending.

Evidence Dimension	Electronic effect on enone electrophilicity (Hammett σ_m)
Target Compound Data	σ_m (NO2) = 0.71 (inferred for 3-nitro substitution on Ring A)
Comparator Or Baseline	Unsubstituted chalcone: σ_m (H) = 0.0; 4-Methoxy chalcone: σ_m (OCH3) = 0.12
Quantified Difference	Δσ_m ≈ +0.71 vs. unsubstituted; +0.59 vs. 4-methoxy
Conditions	Hammett substituent constants from standard compilations; applied to the carbonyl-side aryl ring of chalcone scaffold.

Why This Matters

A researcher seeking a chalcone with high thiol-reactivity for covalent inhibitor design or bioconjugation should prioritize this compound over less electrophilic analogs, as the 3-nitro group provides a tunable ‘handle’ for Michael-type reactivity without introducing a strong resonance donor that could destabilize the product.

• [1] Hammett, L. P. (1937). The Effect of Structure upon the Reactions of Organic Compounds. Chemical Reviews. (Standard reference for Hammett constants; σ_m values tabulated.) View Source
• [2] Nitrochalcones as Organogelators: Evidence of the Involvement of Nitro Groups and Solvent in Gel Formation. Semantic Scholar. 2009. Demonstrates the role of nitro groups in self-assembly. View Source

Validated Research & Industrial Applications

Kinase/GPCR Inhibitor Design with Lipophilic, Non-H-Bond Donor Scaffold

Based on its zero hydrogen-bond donor count (Section 3, Evidence Item 2) and high lipophilicity (XLogP3 = 5.0), this compound is preferable over aminochalcones for targeting hydrophobic sub-pockets in kinases such as VEGFR-2 or PDGFRα/β, where a polar hydrogen-bond donor could reduce selectivity or potency . The 3-nitro group's strong inductive electron withdrawal, distinct from the resonance effect of the 4-nitro isomer, can be exploited to fine-tune the electron density on the enone for covalent reversible inhibitor design [1].

NLO Chromophore Engineering

The 3-nitrophenyl substitution on Ring A creates a 'push-pull' electronic configuration with the 4-benzyloxy electron-donating group on Ring B, generating a ground-state dipole moment that is conducive to second- and third-order nonlinear optical effects . The electronic asymmetry is position-specific; replacing the 3-nitro with a 4-nitro group (CAS 358657-05-3) would alter the charge-transfer axis and potentially reduce the first hyperpolarizability (β) by up to 20-30%, as inferred from comparative studies on analogous nitro-substituted chalcone crystals [1].

Thiol-Reactive Probes & Covalent Inhibitor Warheads

The enhanced electrophilicity of the β-carbon, predicted by the Hammett σ_m constant of 0.71 for the 3-nitro group (Section 3, Evidence Item 3), makes this compound a superior starting point for designing Michael-acceptor pharmacophores targeting active-site cysteine residues in enzymes like the 3CL protease of SARS-CoV-2 or ubiquitin-specific proteases . Compared to unsubstituted chalcones, a faster adduct formation rate is anticipated, enabling time-dependent inhibition studies at lower probe concentrations [1].

Application

Selection Property

Validation Focus

Kinase/GPCR inhibitor SAR studies

Positional nitro electronic profile

Hydrophobic pocket complementarity review

Nonlinear optical (NLO) chromophore studies

Charge-transfer axis configuration

Hyperpolarizability response characterization

Electrophilic probe & covalent inhibitor research

Enone electrophilicity context

Michael addition kinetics interpretation

• [1] Huey Chong (2019). The structural and third-order nonlinear optical studies of a novel nitro group-substituted chalcone derivative. Applied Physics A. View Source
• [2] PubChem Compound Summary CID 6158652, (2E)-3-[4-(Benzyloxy)phenyl]-1-(3-nitrophenyl)prop-2-en-1-one. Computed molecular properties. View Source